Cas no 832099-01-1 (Thiourea, [4-(1-hexynyl)phenyl]-)

• Product name: Thiourea, [4-(1-hexynyl)phenyl]-
• CAS No: 832099-01-1
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 676605
• PubChem ID: 59302855

Thiourea, [4-(1-hexynyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiourea, [4-(1-hexynyl)phenyl]-
• (4-hex-1-ynylphenyl)thiourea
• 832099-01-1
• SCHEMBL3425067
• N-[4-(Hex-1-yn-1-yl)phenyl]thiourea
• DTXSID70731490

• Inchi： InChI=1S/C13H16N2S/c1-2-3-4-5-6-11-7-9-12(10-8-11)15-13(14)16/h7-10H,2-4H2,1H3,(H3,14,15,16)
• InChI Key： GGVYZMRARCDVQH-UHFFFAOYSA-N
• SMILES： CCCCC#CC1=CC=C(C=C1)NC(=S)N

Computed Properties

• Exact Mass: 232.10341969g/mol
• Monoisotopic Mass: 232.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.1Ų